Cas no 929256-65-5 (2-(4-Trifluoromethyl phenyl)-ethenesulfonyl chloride)

• Product Name: 2-(4-Trifluoromethyl phenyl)-ethenesulfonyl chloride
• CAS No: 929256-65-5
• MF: C₉H₆ClF₃O₂S
• MW: 270.655951023102
• MDL: MFCD04973461
• CID: 3043839
• PubChem ID: 73994999
• Update Time: 2025-05-23

2-(4-Trifluoromethyl phenyl)-ethenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(4-Trifluoromethyl phenyl)-ethenesulfonyl chloride
• SCHEMBL4604040
• (E)-2-[4-(trifluoromethyl)phenyl]ethene-1-sulfonylchloride
• AS-7063
• REBMFKYPZPZKKL-AATRIKPKSA-N
• (E)-2-[4-(trifluoromethyl)phenyl]ethene-1-sulfonyl chloride
• (E)-2-[4-(TRIFLUOROMETHYL)PHENYL]ETHENESULFONYL CHLORIDE
• AKOS024464759
• (1E)-2-[4-(trifluoromethyl)phenyl]ethene-1-sulfonyl chloride
• 929256-65-5

• MDL： MFCD04973461
• Inchi： 1S/C9H6ClF3O2S/c10-16(14,15)6-5-7-1-3-8(4-2-7)9(11,12)13/h1-6H/b6-5+
• InChI Key： REBMFKYPZPZKKL-AATRIKPKSA-N
• SMILES： ClS(/C=C/C1C=CC(C(F)(F)F)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 269.9729128g/mol
• Monoisotopic Mass: 269.9729128g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 42.5Ų

Additional information on 2-(4-Trifluoromethyl phenyl)-ethenesulfonyl chloride

Comprehensive Overview of 2-(4-Trifluoromethyl phenyl)-ethenesulfonyl chloride (CAS No. 929256-65-5)

2-(4-Trifluoromethyl phenyl)-ethenesulfonyl chloride (CAS No. 929256-65-5) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique structure, featuring a trifluoromethyl phenyl group and an ethenesulfonyl chloride moiety, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers and industries increasingly focus on this compound due to its role in developing novel drug candidates and crop protection agents, aligning with the growing demand for sustainable and efficient chemical solutions.

The compound's sulfonyl chloride functionality is particularly noteworthy, as it enables facile derivatization into sulfonamides or sulfonate esters—key motifs in medicinal chemistry. Recent trends highlight its application in targeted drug delivery systems and enzyme inhibition studies, addressing current challenges in personalized medicine. With the rise of AI-driven drug discovery, computational studies often reference 929256-65-5 as a scaffold for virtual screening, underscoring its relevance in modern high-throughput screening workflows.

From an industrial perspective, 2-(4-Trifluoromethyl phenyl)-ethenesulfonyl chloride is synthesized under controlled conditions to ensure high purity, a critical factor for regulatory compliance in GMP manufacturing. Analytical techniques like HPLC and NMR spectroscopy are routinely employed to validate its structural integrity. Environmental considerations also drive innovation, with greener synthesis methods for such intermediates gaining traction—a topic frequently searched in sustainable chemistry forums.

In summary, CAS No. 929256-65-5 represents a convergence of cutting-edge research and industrial utility. Its versatility in organic synthesis and alignment with green chemistry principles positions it as a compound of enduring significance in scientific advancement.